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Compound of Interest

Compound Name: D-Altritol

Cat. No.: B1197955

For research use only. Not for use in diagnostic procedures.

Introduction

D-Altritol, a C2 epimer of D-mannitol, is a naturally occurring sugar alcohol found in some
algae and plants.[1] While its metabolic pathways have been partially elucidated in
microorganisms, its specific roles and applications in mammalian cell culture are not yet well-
documented in publicly available literature. In bacteria such as Agrobacterium tumefaciens, D-
altritol can be catabolized, beginning with its oxidation to D-tagatose.[2]

These application notes provide a general framework for researchers to begin investigating the
effects of D-Altritol on mammalian cells. The provided protocols are intended as a starting
point and will require optimization for specific cell lines and experimental goals. Due to the
limited data on its biological activity in mammalian systems, initial experiments should focus on
determining its cytotoxicity and effective concentration range.

Physicochemical Properties
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Property Value Source

Synonyms D-Talitol, Altritol [11[3]

Molecular Formula C6H1406 [1]

Molecular Weight 182.17 g/mol [1]

Appearance White powder [1]

Solubility Soluble in water Inferred from polyol nature

Hypothesized Cellular Signaling Pathway

Given that D-Altritol is a sugar alcohol, it may interact with cellular metabolic pathways,
particularly those involved in polyol metabolism. It could potentially compete with other sugars
or polyols for cellular uptake or enzymatic activity. The following diagram illustrates a
hypothesized pathway where D-Altritol might influence cellular processes. This is a

speculative model that requires experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for D-Altritol in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1197955#protocol-for-using-d-altritol-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1197955?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/D-Altritol
https://www.researchgate.net/figure/Predicted-A-and-verified-B-pathways-for-D-altritol-and-galactitol-catabolism_fig5_282910906
https://www.medchemexpress.com/d-talitol.html
https://www.benchchem.com/product/b1197955#protocol-for-using-d-altritol-in-cell-culture
https://www.benchchem.com/product/b1197955#protocol-for-using-d-altritol-in-cell-culture
https://www.benchchem.com/product/b1197955#protocol-for-using-d-altritol-in-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

